Cas no 2228325-52-6 (tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 2228325-52-6
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• CID: 5853151
• PubChem ID: 165639700
• Update Time: 2025-06-11

tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate
• 2228325-52-6
• EN300-1894314

• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7-8,13H,4-6H2,1-3H3
• InChI Key： TULDBZMZNOHQJX-UHFFFAOYSA-N
• SMILES： FCC(C1CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate

tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 2228325-52-6): An Overview of a Promising Compound in Pharmaceutical Research

tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 2228325-52-6) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a tert-butyl group and a fluoro-hydroxyethyl substituent imparts specific chemical and biological properties that make it an intriguing candidate for drug development.

The chemical structure of tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate is characterized by its azetidine ring, which is a key feature in many biologically active molecules. The tert-butyl group provides steric hindrance, which can influence the compound's stability and reactivity. The fluoro-hydroxyethyl substituent introduces both fluorine and hydroxyl functionalities, which can enhance the compound's pharmacological properties by affecting its solubility, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the GABAergic and glutamatergic pathways, which are implicated in conditions like epilepsy and anxiety disorders. The ability to fine-tune these pathways makes it a promising candidate for developing new drugs with improved efficacy and reduced side effects.

In addition to its neurological applications, tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate has also been investigated for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has shown activity against breast cancer and colon cancer cells, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it suitable for oral administration, which is a desirable property for drug development.

The safety profile of tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, tert-butyl 3-(2-fluoro-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 2228325-52-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurological disorders and cancer therapy. Ongoing research continues to explore its full potential, paving the way for innovative treatments that could improve patient outcomes.